Cas no 1262010-62-7 (2-Chloro-5-(4-methoxy-3-trifluoromethylphenyl)benzoic acid)

• Product Name: 2-Chloro-5-(4-methoxy-3-trifluoromethylphenyl)benzoic acid
• CAS No: 1262010-62-7
• MF: C₁₅H₁₀ClF₃O₃
• MW: 330.686314105988
• MDL: MFCD18322819
• CID: 2621877
• PubChem ID: 53228638
• Update Time: 2025-10-29

2-Chloro-5-(4-methoxy-3-trifluoromethylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-4'-methoxy-3'-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid
• 1262010-62-7
• 2-Chloro-5-(4-methoxy-3-trifluoromethylphenyl)benzoic acid, 95%
• 2-CHLORO-5-(4-METHOXY-3-TRIFLUOROMETHYLPHENYL)BENZOIC ACID
• DTXSID50692171
• MFCD18322819
• 2-Chloro-5-(4-methoxy-3-trifluoromethylphenyl)benzoic acid

• MDL： MFCD18322819
• Inchi： 1S/C15H10ClF3O3/c1-22-13-5-3-9(7-11(13)15(17,18)19)8-2-4-12(16)10(6-8)14(20)21/h2-7H,1H3,(H,20,21)
• InChI Key： DWRSSMSRIICQFT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)C1=CC=C(C(C(F)(F)F)=C1)OC

Computed Properties

• Exact Mass: 330.027
• Monoisotopic Mass: 330.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 4.6

Additional information on 2-Chloro-5-(4-methoxy-3-trifluoromethylphenyl)benzoic acid

2-Chloro-5-(4-methoxy-3-trifluoromethylphenyl)benzoic Acid (CAS No. 1262010-62-7): A Comprehensive Overview

2-Chloro-5-(4-methoxy-3-trifluoromethylphenyl)benzoic acid (CAS No. 1262010-62-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This chlorinated benzoic acid derivative features a unique molecular structure, combining a methoxy group, a trifluoromethyl group, and a chloro substituent, which contribute to its distinct chemical properties and potential applications.

The compound's systematic name, 2-Chloro-5-(4-methoxy-3-trifluoromethylphenyl)benzoic acid, reflects its precise chemical architecture. Its CAS number 1262010-62-7 serves as a unique identifier in chemical databases and regulatory documentation. Researchers and industry professionals often search for this compound using variations such as "2-chloro-5-(4-methoxy-3-(trifluoromethyl)phenyl)benzoic acid" or "CAS 1262010-62-7 supplier", highlighting the importance of including these long-tail keywords in technical documentation.

From a chemical perspective, 2-Chloro-5-(4-methoxy-3-trifluoromethylphenyl)benzoic acid exhibits several notable characteristics. The presence of electron-withdrawing groups (chloro and trifluoromethyl) and an electron-donating methoxy group creates an interesting electronic environment that influences its reactivity. This molecular design is particularly relevant in current pharmaceutical research, where such fluorinated aromatic compounds are being investigated for their potential in drug discovery programs.

In pharmaceutical applications, compounds like 2-Chloro-5-(4-methoxy-3-trifluoromethylphenyl)benzoic acid are frequently explored as potential intermediates in drug synthesis. The trifluoromethyl group is known to enhance metabolic stability and membrane permeability, making it a valuable structural feature in medicinal chemistry. Recent trends in drug development have shown increased interest in fluorine-containing pharmaceuticals, with many researchers searching for information on "fluorinated drug intermediates" and "trifluoromethylphenyl compounds".

The agrochemical industry also shows interest in 2-Chloro-5-(4-methoxy-3-trifluoromethylphenyl)benzoic acid and related compounds. The combination of chloro and trifluoromethyl substituents is known to contribute to pesticidal activity, leading to investigations into its potential as a crop protection agent. With growing global concerns about food security and sustainable agriculture, searches for "novel agrochemical intermediates" and "fluorinated pesticides" have increased significantly in recent years.

Material science applications of 2-Chloro-5-(4-methoxy-3-trifluoromethylphenyl)benzoic acid are emerging as well. The compound's aromatic structure and functional groups make it a potential candidate for developing specialty polymers or liquid crystal materials. The fluorine atoms in particular may contribute to unique material properties such as thermal stability and chemical resistance, topics that are currently trending in advanced material research.

From a synthetic chemistry standpoint, the preparation of 2-Chloro-5-(4-methoxy-3-trifluoromethylphenyl)benzoic acid involves multi-step organic transformations. Common synthetic routes may start with appropriately substituted benzene derivatives, employing reactions such as Friedel-Crafts acylation, halogenation, and oxidation to build the complete molecular framework. These synthetic aspects are frequently searched by organic chemists using terms like "synthesis of trifluoromethylphenyl compounds" or "preparation of substituted benzoic acids".

The analytical characterization of 2-Chloro-5-(4-methoxy-3-trifluoromethylphenyl)benzoic acid typically involves techniques such as NMR spectroscopy (particularly 19F NMR for the trifluoromethyl group), mass spectrometry, and HPLC purity analysis. These analytical methods are crucial for quality control in research and production settings, with many scientists searching for "characterization of fluorinated aromatic compounds" or "analytical methods for substituted benzoic acids".

Regulatory considerations for 2-Chloro-5-(4-methoxy-3-trifluoromethylphenyl)benzoic acid vary by region and application. While not classified as a controlled substance, proper handling procedures should always be followed in laboratory settings. The compound's Safety Data Sheet (SDS) provides essential information about handling, storage, and disposal, with many professionals searching for "CAS 1262010-62-7 safety data" or "2-chloro-5-(4-methoxy-3-trifluoromethylphenyl)benzoic acid SDS".

The commercial availability of 2-Chloro-5-(4-methoxy-3-trifluoromethylphenyl)benzoic acid has expanded in recent years, with several specialty chemical suppliers offering the compound in various quantities. Pricing and availability information is frequently sought using search terms like "CAS 1262010-62-7 price" or "buy 2-chloro-5-(4-methoxy-3-trifluoromethylphenyl)benzoic acid". The growing demand reflects its increasing importance in research and development applications.

Future research directions for 2-Chloro-5-(4-methoxy-3-trifluoromethylphenyl)benzoic acid may include exploration of its biological activity, derivatization to create novel compounds, or investigation of its material properties. The compound's structural features make it a versatile building block for further chemical modifications, aligning with current trends in fragment-based drug discovery and materials design.

In conclusion, 2-Chloro-5-(4-methoxy-3-trifluoromethylphenyl)benzoic acid (CAS No. 1262010-62-7) represents an important compound at the intersection of multiple scientific disciplines. Its unique combination of chloro, methoxy, and trifluoromethyl substituents offers diverse possibilities for research and application development. As interest in fluorinated compounds and specialty benzoic acid derivatives continues to grow, this compound is likely to remain relevant in scientific and industrial contexts for years to come.